Cas no 16460-56-3 (Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-)

Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl- structure
16460-56-3 structure
Product Name:Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-
CAS No:16460-56-3
MF:C20H18N2
MW:286.370324611664
CID:206935
PubChem ID:140078
Update Time:2025-04-19

Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-
    • 2,3-diphenyl-1,2,3,4-tetrahydrophthalazine
    • 2,3-diphenyl-1,4-dihydrophthalazine
    • DTXSID80167781
    • 16460-56-3
    • Inchi: 1S/C20H18N2/c1-3-11-19(12-4-1)21-15-17-9-7-8-10-18(17)16-22(21)20-13-5-2-6-14-20/h1-14H,15-16H2
    • InChI Key: RTAUPKZNXSQIGT-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)CC2C=CC=CC=2CN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.14714
  • Monoisotopic Mass: 286.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.16
  • Boiling Point: 435.4°Cat760mmHg
  • Flash Point: 191°C
  • Refractive Index: 1.648
  • PSA: 6.48
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